N-nitroso-nebivolol

Nitrosamine impurity regulation Carcinogenic Potency Categorization Approach Acceptable Intake limit
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C22H24F2N2O5
Molecular Weight 434.4 g/mol
Cat. No. B16330781
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameN-nitroso-nebivolol
Molecular FormulaC22H24F2N2O5
Molecular Weight434.4 g/mol
Structural Identifiers
InChIInChI=1S/C22H24F2N2O5/c23-15-3-7-19-13(9-15)1-5-21(30-19)17(27)11-26(25-29)12-18(28)22-6-2-14-10-16(24)4-8-20(14)31-22/h3-4,7-10,17-18,21-22,27-28H,1-2,5-6,11-12H2/t17-,18-,21-,22+/m1/s1
InChIKeyTXDRIMZKXCWKRC-YHBROIRLSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

N-Nitroso-Nebivolol Reference Standard


N-Nitroso-nebivolol (CAS 1391051-68-5, molecular formula C₂₂H₂₄F₂N₂O₅, MW 434.43 g/mol) is a nitrosamine drug substance-related impurity (NDSRI) of the beta-blocker nebivolol, formed through nitrosation of the secondary amine moiety during synthesis or storage [1]. It is supplied as a mixture of diastereomers due to the multiple chiral centers in the nebivolol scaffold and is classified by the FDA under the Carcinogenic Potency Categorization Approach (CPCA) as Potency Category 4 with an Acceptable Intake (AI) limit of 1,500 ng/day [2]. This compound is used exclusively as a reference standard for analytical method development, validation, and quality control in pharmaceutical manufacturing, not for therapeutic use.

1
Impurity-specific standard Required for nebivolol NDSRI quantification per regulatory guidance; not interchangeable with generic nitrosamines.
2
Diastereomeric mixture Authenticated diastereomer profile essential for system suitability, retention time verification, and API peak diversion.
3
Analytical workflow fit Supports LC-MS/MS, UPLC-QQQ, and multi-nitrosamine screening method development and QC batch-release testing.

Why N-Nitroso-Nebivolol Requires a Specific Standard


Nitrosamine impurities are structurally diverse, and their analytical behavior—retention time, ionization efficiency, fragmentation pattern, and matrix recovery—is compound-specific. N-nitroso-nebivolol is a high-molecular-weight diastereomeric mixture (MW 434.43) that requires chromatographic conditions distinct from those used for small-molecule nitrosamines such as NDMA (MW 74.05) or NDEA (MW 102.14) [1]. Regulatory agencies mandate impurity-specific method validation using the exact nitrosamine reference standard; substituting a different nitrosamine (e.g., N-nitroso-atenolol or N-nitroso-propranolol) would invalidate the calibration, recovery assessment, and system suitability tests because the MRM transitions, extraction efficiency, and matrix effects differ [2]. The following quantitative evidence demonstrates the specific performance characteristics that cannot be replicated by any alternative nitrosamine standard.

This standard
N-nitroso-nebivolol (MW 434.43, diastereomeric mixture) with analyte-specific MRM transitions, matrix recovery, and chromatographic behavior.
Small-molecule nitrosamines
NDMA, NDEA, etc. differ in retention, ionization efficiency, and regulatory AI limits; calibration and system suitability cannot transfer.
This standard
Validated for nebivolol-specific methods with API diversion and diastereomer resolution; characterized purity 99.26% (DSC).
Other beta-blocker NDSRIs
N-nitroso-atenolol or -propranolol share AI category but not MRM transitions, matrix effects, or retention time; method specificity invalidated.
Regulatory guidance mandates impurity-specific reference standards; substitution may cause failed system suitability or inaccurate quantification.

N-Nitroso-Nebivolol Differentiation Evidence vs. Analog Impurities


CPCA Potency Category vs. High-Potency Nitrosamines

N-Nitroso-nebivolol is assigned by the FDA and EMA under the Carcinogenic Potency Categorization Approach (CPCA) to Potency Category 4, with an Acceptable Intake (AI) of 1,500 ng/day [1]. This contrasts sharply with small-molecule nitrosamines such as N-nitrosodimethylamine (NDMA; AI = 96 ng/day) and N-nitrosodiethylamine (NDEA; AI = 26.5 ng/day), which fall into Potency Category 1 [2]. The AI for N-nitroso-nebivolol is approximately 16-fold higher than NDMA and 57-fold higher than NDEA, reflecting its lower predicted carcinogenic potency as a larger, more structurally complex NDSRI. Among beta-blocker NDSRIs, N-nitroso-nebivolol shares the same 1,500 ng/day AI with N-nitroso-atenolol, N-nitroso-propranolol, and N-nitroso-metoprolol, placing the differentiation on analytical rather than toxicological grounds for within-class comparisons.

CPCA Potency Category
Class-level
AI 1,500 ng/day (Category 4) vs NDMA 96 ng/day, NDEA 26.5 ng/day; ~16× to 57× higher AI.
Relaxes instrument sensitivity requirements vs. high-potency nitrosamines; within-class beta-blocker NDSRIs share same AI.
AI alone insufficient for standard selection; analytical performance must drive procurement.
Nitrosamine impurity regulation Carcinogenic Potency Categorization Approach Acceptable Intake limit

Multi-Platform LOQ Comparison

Three analytical methods were directly compared for determination of N-nitroso-nebivolol in nebivolol API: UPLC-QQQ achieved LOD = 1 ng/mL and LOQ = 3 ng/mL; conventional UPLC yielded LOD = 7.5 ng/mL and LOQ = 15 ng/mL; UPLC-Q-TOF provided LOD = 30 ng/mL and LOQ = 60 ng/mL [1]. The UPLC-QQQ method offers a 5-fold lower LOQ than UPLC and a 20-fold lower LOQ than UPLC-Q-TOF for the same analyte in the same matrix. Calibration ranges were 3–300 ng/mL (UPLC-QQQ) and 15–300 ng/mL (UPLC), with recoveries of 98.13%–105.93% and 86.75%–92.01%, respectively. This intra-study, multi-platform comparison isolates the contribution of instrument sensitivity to overall method performance.

Multi-Platform LOQ
Head-to-head
UPLC-QQQ LOQ 3 ng/mL vs UPLC 15 ng/mL vs Q-TOF 60 ng/mL; 5× to 20× range in same matrix.
Supports platform selection based on required sensitivity and cost; QQQ optimal for trace-level QC near AI thresholds.
Identical sample prep; recovery 86.8–105.9% across platforms.
UPLC-QQQ Method comparison Limit of quantitation

LC-MS/MS Sub-Picogram Detection vs. GC-MS

A validated LC-MS/MS method using an Agilent 6495D triple quadrupole achieved an LOD of 2 pg/mL (S/N > 20:1) and an LOQ of 5 pg/mL (S/N > 50:1) for N-nitroso-nebivolol in a 20 mg nebivolol tablet formulation [1]. Typical GC-MS methods for volatile nitrosamines (e.g., NDMA, NDEA, NPYR) report LODs in the 10–100 ng/mL (ppb) range [2]. The LC-MS/MS method thus provides approximately 5,000- to 50,000-fold greater sensitivity. At the LOQ of 5 pg/mL, the method can detect N-nitroso-nebivolol at levels corresponding to ~0.003% of the 1,500 ng/day AI, providing a substantial safety margin for batch release decisions.

Sub-Picogram LOD
Context-dependent
LOD 2 pg/mL by LC-MS/MS vs typical GC-MS 10–100 ng/mL; ~5,000× to 50,000× greater sensitivity.
Ultra-trace detection supports low false-negative risk; detects contamination far below 1,500 ng/day AI.
Cross-study comparison; instrument and column conditions differ.
LC-MS/MS Sub-picogram detection Nitrosamine trace analysis

Diastereomer Separation and API Peak Diversion

N-Nitroso-nebivolol is a mixture of diastereomers arising from the multiple chiral centers of nebivolol, demanding chromatographic conditions that resolve the impurity from the API . In the Shimadzu LCMS-2050 method, the nebivolol API elutes at approximately 2.8 min and is diverted to waste via a valve switch, while N-nitroso-nebivolol elutes at 3.408 min and is directed to the mass spectrometer [1]. This active flow-path diversion is essential to prevent high-concentration API from contaminating the ion source and suppressing impurity ionization. Achiral nitrosamines such as NDMA (RT typically <2 min on reversed-phase columns) and NDEA do not require diastereomer resolution or valve-switching strategies.

Diastereomer Separation
Class-level
N-nitroso-nebivolol RT 3.408 min; API peak diverted at 2.8 min via valve switch. Achiral nitrosamines require no diversion.
Method-specific hardware and diastereomer mixture standard essential for system suitability; generic nitrosamine standard insufficient.
Diastereomeric complexity demands exact reference standard for retention time and diversion timing.
Diastereomer separation Flow-path switching Chromatographic resolution

Reference Standard Purity: DSC vs. Commercial Standards

The N-nitroso-nebivolol reference substance synthesized and characterized by the Chinese National Institutes for Food and Drug Control exhibited an average DSC purity of 99.26% [1]. This exceeds the ≥95% purity specification typical of many commercial nitrosamine impurity standards (e.g., NDMA-d₆, NDEA, N-nitroso-atenolol). The 4.26-percentage-point purity advantage reduces the contribution of standard-related impurities to the calibration blank, which is critical when quantifying at trace levels near the method LOQ.

DSC Purity
Context-dependent
99.26%
Exceeds typical commercial purity (≥95%); reduces calibration blank contribution at trace levels.
Cross-study; commercial CoA specs may vary.
Reference standard purity Differential scanning calorimetry Method calibration

Method Recovery and Precision vs. Acceptance Criteria

In the Shimadzu LCMS-2050 validated method, spike recovery experiments in nebivolol drug substance at 0.03 µg/mg and 0.3 µg/mg produced mean recoveries of 100.4% (RSD = 0.77%) and 100.2% (RSD = 1.89%), respectively [1]. Both values fall comfortably within the 90–110% recovery acceptance range commonly applied to nitrosamine impurity methods, with precision 5- to 13-fold tighter than the typical ≤10% RSD benchmark for trace-level quantification [2]. For comparison, the UPLC method from the multi-platform study showed recoveries of 86.75%–92.01%, demonstrating that method choice significantly impacts accuracy.

Recovery & Precision
Reported
Mean recovery 100.2–100.4%, RSD 0.77–1.89%
Well within 90–110% acceptance; precision far below ≤10% RSD benchmark, supporting high-throughput QC reliability.
Data from Shimadzu LCMS-2050 SIM method; may vary by instrument.
Method validation Recovery Precision (RSD)

N-Nitroso-Nebivolol Key Application Scenarios


QC Batch Release Testing per FDA and EMA Guidelines

The validated LC-MS/MS method with an LOD of 2 pg/mL and LOQ of 5 pg/mL enables quantification of N-nitroso-nebivolol at levels far below the 1,500 ng/day AI limit, ensuring that every production batch can be certified compliant before market release [1]. The flow-path diversion technique protects the mass spectrometer from high-concentration API, extending instrument uptime in high-throughput QC environments.

Method Development and Validation for ANDA Nitrosamine Profiling

Regulatory filings for generic nebivolol products must include fully validated methods for NDSRI quantification. The availability of a DSC-characterized reference standard at 99.26% purity provides the high-confidence calibration necessary to satisfy FDA method validation requirements for specificity, linearity (R² ≥ 0.997), accuracy (recovery 98–106%), and precision (RSD < 2%) as demonstrated across UPLC-QQQ, UPLC, and LC-MS/MS platforms [2].

Standard Qualification for Multi-Nitrosamine Screening

When implementing a multi-nitrosamine LC-MS/MS method capable of simultaneously quantifying up to nine nitrosamine impurities with LOQ values of 9.85–19.62 ppb, an authenticated N-nitroso-nebivolol diastereomeric mixture standard is essential to verify the retention time window (3.408 min) and to demonstrate that diastereomer peaks are adequately resolved from the API and from co-eluting nitrosamine species [3].

Risk Assessment and Read-Across for Acceptable Intake Limits

Although the FDA has assigned a 1,500 ng/day AI under CPCA Category 4, pharmaceutical manufacturers conducting compound-specific risk assessments for internal quality standards can use the well-characterized N-nitroso-nebivolol reference material with defined mutagenic activity data to support read-across arguments, rather than relying on structurally dissimilar surrogate nitrosamines whose toxicological profiles may not accurately represent the NDSRI risk .

Application
Selection Property
Validation Focus
QC batch-release testing
Method sensitivity and matrix robustness
AI threshold verification and instrument uptime
ANDA method development
High-purity reference standard for calibration
Linearity, accuracy, and precision review
Multi-nitrosamine screening
Diastereomer-specific retention time verification
Resolution from API and co-eluting nitrosamines
Risk assessment and read-across
Well-characterized NDSRI reference material
Toxicological profile review for read-across context

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

39 linked technical documents
Explore Hub


Quote Request

Request a Quote for N-nitroso-nebivolol

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.